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Compound Focus: Acid Brown 425

CAS No.: 119509-49-8

Cat. No.: S1820944

Chemical Identification of Acid Brown 425

The table below summarizes the basic identifying information for Acid Brown 425 from chemical databases.

Note that there is a discrepancy in the reported CAS numbers.

Property Details
Chemical Name Acid Brown 425 [1]
Synonyms Sandoderm Brown G; Everacid Brown EG; C.I. Acid Brown 425 [1]

Reported CAS Numbers 119509-49-8 [1], 75234-41-2 [2]

Common Applications Dyeing of wool, nylon, silk, paper, leather, and inks [3].

A Framework for Performance Evaluation

In the absence of direct data, you can build a performance evaluation from first principles. The following
workflow outlines a strategic approach for testing Acid Brown 425 in a polymer system, which can be

adapted based on your specific research goals.
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Define Application Objective

Polymer & Dye
Formulation
\
Experimental Phase 1: Formulation \
Select Polymer Matrix Characterization &
(Biodegradable PLA, PCL, etc.) Performance Testing

Experimental Phase 2: Testing
Incorporate Acid Brown 425 Color Fastness & Stability Data Analysis &
(Vary loading percentage) (Light, washing, rubbing) Conclusion
Experimental Phase 3: Analysis
Processing Mechanical Properties Compare data against
(Film casting, electrospinning, etc.) (Tensile strength, elasticity) control polymers or standards
Release Kinetics (if applicable) Determine optimal polymer-
(Measure dye release in solution) dye combination for objective
Biocompatibility
(Cell viability assays for biomedical use)

Click to download full resolution via product page

Detailed Experimental Protocols

Based on the workflow above, here are detailed methodologies for key tests you could perform.
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e Color Fastness Testing

o Procedure: Prepare polymer films containing Acid Brown 425. Expose samples to a Xenon-
arc lamp in a weatherometer to simulate sunlight, following standards like ISO 105-B02. For
wash fastness (ISO 105-C06), immerse samples in a standard soap solution at a controlled
temperature with stainless steel balls and agitate. Assess color change using a
spectrophotometer and calculate the color difference (AE*) using the CIELAB scale.

o Data to Record: AE* values after specific time intervals; a lower AE* indicates better color
stability.

e Mechanical Property Evaluation

o Procedure: Prepare dog-bone-shaped specimens of the dyed polymer according to a standard
like ASTM D638. Test using a universal testing machine to measure tensile strength, Young's
modulus, and elongation at break. Compare against un-dyed polymer controls.

o Data to Record: Stress-strain curves; ultimate tensile strength (MPa); Young's modulus (MPa);
elongation at break (%).

¢ Drug Release Kinetics (for biomedical polymers)

o Procedure: If using the dye as a model drug, immerse weighed polymer samples in a release
medium (e.g., phosphate-buffered saline, pH 7.4) at 37°C under constant agitation. At
predetermined times, withdraw samples of the release medium and analyze the concentration
of released Acid Brown 425 using UV-Vis spectroscopy. Replenish the medium to maintain
sink conditions.

o Data to Record: Cumulative release percentage over time. Fit data to models (e.g., Higuchi,
Korsmeyer-Peppas) to understand release mechanisms [4] [5].

Research Context and Alternatives

The performance of a dye within a polymer is highly dependent on the specific polymer-dye combination

and the intended application.

¢ For Industrial Applications (Textiles/Plastics): Your evaluation should focus on color fastness,
stability, and mechanical integrity. The referenced study on its photodegradation suggests that
Acid Brown 425 can be broken down with hydrogen peroxide and UV light, which is useful for
treating wastewater but also indicates an important stability consideration for your product [6].

e For Drug Delivery Research: If you are using Acid Brown 425 as a model compound to test new
polymer systems (e.g., for optical tracking or as a simulated drug), your focus should be on release
kinetics, encapsulation efficiency, and nanoparticle stability [4] [7]. In this field, polymers like
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PLA, PLGA, and PCL are widely used due to their biodegradability and excellent drug release
properties [8] [7].

I hope this structured approach helps you design a robust performance evaluation for your specific needs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.] 119509-49-8 Acid Brown 425 [chemicalbook.com]

2. CAS#75234-41-2 | Regulatory... | GCIS-ChemRadar Acid Brown 425 [chemradar.com]
3. (id:11406591). Buy India Acid dyes - EC21 Brown 425 Acid [ec21.com]

4. Protein— polymer nanoparticles can carry higher drug loads with... [phys.org]

5. Frontiers | Drug -Loaded Polymeric Nanoparticles for Cancer Stem... [frontiersin.org]

6. (PDF) Modelling of the simultaneous photodegradation of Acid Red 97... [academia.edu]

7. Recent advances in polymeric delivery systems | Biomaterials... drug

[biomaterialsres.biomedcentral.com]
8. Integrated Drug Fibers Market | Global Market Analysis... Polymer [futuremarketinsights.com]

To cite this document: Smolecule. [performance evaluation Acid Brown 425 different polymers].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b1820944#performance-evaluation-acid-brown-425-different-

polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.futuremarketinsights.com/reports/drug-integrated-polymer-fibers-market
https://biomaterialsres.biomedcentral.com/articles/10.1186/s40824-020-00190-7
https://www.smolecule.com/products/s1820944?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0968328.htm
https://www.chemradar.com/tools/gcis/detail/655afc1842f8be9da09457e7
https://www.ec21.com/product-details/Acid-Brown-425--11406591.html
https://phys.org/news/2025-06-proteinpolymer-nanoparticles-higher-drug-stability.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2017.00051/full
https://www.academia.edu/30042015/Modelling_of_the_simultaneous_photodegradation_of_Acid_Red_97_Acid_Orange_61_and_Acid_Brown_425_using_factor_screening_and_response_surface_strategies
https://biomaterialsres.biomedcentral.com/articles/10.1186/s40824-020-00190-7
https://biomaterialsres.biomedcentral.com/articles/10.1186/s40824-020-00190-7
https://www.futuremarketinsights.com/reports/drug-integrated-polymer-fibers-market
https://www.smolecule.com/products/b1820944#performance-evaluation-acid-brown-425-different-polymers
https://www.smolecule.com/products/b1820944#performance-evaluation-acid-brown-425-different-polymers
https://www.smolecule.com/products/b1820944#performance-evaluation-acid-brown-425-different-polymers
https://www.smolecule.com/products/b1820944#performance-evaluation-acid-brown-425-different-polymers
https://www.smolecule.com/products/s1820944?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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